Cas no 1803609-50-8 (2-{2-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione Hydrochloride)

• Product Name: 2-{2-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione Hydrochloride
• CAS No: 1803609-50-8
• CID: 4618120
• PubChem ID: 86812228
• Update Time: 2025-11-06

2-{2-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{2-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione Hydrochloride

Additional information on 2-{2-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione Hydrochloride

Introduction to 2-{2-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione Hydrochloride (CAS No. 1803609-50-8)

2-{2-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione Hydrochloride, identified by the CAS number 1803609-50-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework combining a phenyl ring with a thiazolidine core, has garnered attention due to its potential biological activities and mechanistic appeal. The presence of a hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug discovery pipelines.

The structural motif of 2-{2-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione is particularly noteworthy for its versatility in interacting with biological targets. The thiazolidine ring is a well-known scaffold in medicinal chemistry, often employed in the design of bioactive molecules due to its ability to mimic the conformational flexibility of natural products. This feature, combined with the aromatic phenyl ring and the functionalized side chain containing a methylamino group, positions this compound as a versatile scaffold for modulating various biological pathways.

In recent years, there has been growing interest in thiazolidine derivatives as pharmacophores due to their reported activities in multiple therapeutic areas. Studies have highlighted the potential of such compounds in modulating enzyme inhibition and receptor binding interactions. The hydrochloride salt form of this compound not only improves its pharmacokinetic properties but also enhances its stability under various storage conditions, making it more amenable for both preclinical and clinical investigations.

One of the most compelling aspects of 2-{2-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione Hydrochloride is its potential role as an intermediate in the synthesis of more complex pharmacological agents. The structural features of this molecule allow for facile modifications at multiple positions, enabling medicinal chemists to explore diverse chemical space. This adaptability is crucial in modern drug discovery, where hit-to-leader optimization often requires iterative modifications to enhance potency and selectivity.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular docking studies have suggested that the phenyl ring and methylamino substituent may interact favorably with specific residues in target proteins, potentially leading to high-affinity binding. These computational insights have guided experimental efforts toward rational design of analogs with improved pharmacological profiles.

The biological activity of 2-{2-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione Hydrochloride has been explored in several preclinical models. Initial studies have demonstrated promising results in modulating pathways relevant to inflammation and neurodegeneration. The thiazolidine core is known to exhibit anti-inflammatory properties by interacting with key signaling molecules such as NF-κB and MAPK pathways. Additionally, the phenyl moiety may contribute to neuroprotective effects by influencing neurotransmitter receptor interactions.

Another area of interest is the potential application of this compound in oncology research. Thiazolidine derivatives have been reported to exhibit antitumor activity by inhibiting critical enzymes involved in cell proliferation and survival. The unique structural features of 2-{2-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione Hydrochloride make it an attractive candidate for further investigation as an anticancer agent. Preclinical studies are ongoing to evaluate its efficacy and safety profile in various cancer models.

The synthesis of 2-{2-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione Hydrochloride involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecules. Key synthetic steps include condensation reactions between appropriate precursors followed by functional group modifications to introduce the desired substituents. The hydrochloride salt formation is typically achieved through quaternization followed by acidification, ensuring high yield and purity.

In conclusion, 2-{2-1-(Methylamino)ethylphenyl}-1,2-thiazolidine-1,1-dione Hydrochloride (CAS No. 1803609-50-8) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique scaffold and functionalization make it a valuable tool for exploring new therapeutic interventions across multiple disease areas. As research continues to uncover new biological targets and mechanisms, this molecule is poised to play a pivotal role in shaping future drug development strategies.